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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rinvanil is a synthetic capsaicinoid, an analog of capsaicin, the pungent compound in chili

peppers. Like capsaicin, Rinvanil is an agonist of the Transient Receptor Potential Vanilloid 1

(TRPV1), a non-selective cation channel that functions as a polymodal sensor for various

noxious stimuli, including heat, protons, and endovanilloids.[1][2] The activation of TRPV1

channels, predominantly expressed in sensory neurons, plays a crucial role in pain perception

and neurogenic inflammation.[1][2] Rinvanil's lack of pungency compared to capsaicin makes

it an attractive compound for investigating the therapeutic potential of TRPV1 modulation in

various pathological conditions, including pain, inflammation, and cancer.[3]

These application notes provide a comprehensive guide for the use of Rinvanil in in vivo

research, summarizing its mechanism of action, providing key experimental data, and offering

detailed protocols for its application in animal models.
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Rinvanil exerts its biological effects primarily through its interaction with the TRPV1 receptor.

As an agonist, Rinvanil binds to the vanilloid-binding pocket on the TRPV1 channel, leading to

its activation. This activation results in the influx of cations, primarily Ca2+ and Na+, into the

neuron, causing depolarization and the generation of action potentials. This signaling cascade

is responsible for the sensation of pain and the release of pro-inflammatory neuropeptides.

Prolonged exposure to Rinvanil, similar to other TRPV1 agonists, can lead to desensitization

of the receptor and the sensory neurons expressing it. This phenomenon underlies the

analgesic effects of capsaicinoids and is a key rationale for their investigation in pain

management.

Signaling Pathway of Rinvanil (TRPV1 Agonist)
The following diagram illustrates the signaling pathway initiated by Rinvanil binding to the

TRPV1 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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